Cas no 2112659-58-0 (Ethyl 2-(azetidin-3-yl)-2-methylpropanoate)

Ethyl 2-(azetidin-3-yl)-2-methylpropanoate is a versatile chiral building block in organic synthesis, featuring a rigid azetidine ring and an ester functional group. Its compact, strained ring structure enhances reactivity, making it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The compound's stereocenter and functional group compatibility allow for selective modifications, facilitating the synthesis of bioactive compounds. Its stability under mild conditions and compatibility with common reagents further underscore its utility in medicinal chemistry and drug discovery. The ester moiety also provides a handle for further derivatization, enabling diverse downstream transformations. This compound is particularly useful for developing novel heterocyclic frameworks.

Ethyl 2-(azetidin-3-yl)-2-methylpropanoate structure

2112659-58-0 structure

Product Name:Ethyl 2-(azetidin-3-yl)-2-methylpropanoate

CAS No:2112659-58-0

MF:C₉H₁₇NO₂

MW:171.23678278923

CID:5638766

PubChem ID:165756263

Update Time:2025-10-29

Ethyl 2-(azetidin-3-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

- EN300-28256430
- 2112659-58-0
- ethyl 2-(azetidin-3-yl)-2-methylpropanoate
- Ethyl 2-(azetidin-3-yl)-2-methylpropanoate
- Inchi： 1S/C9H17NO2/c1-4-12-8(11)9(2,3)7-5-10-6-7/h7,10H,4-6H2,1-3H3
- InChI Key： VUODASNCYPDILA-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C)(C)C1CNC1)=O

Computed Properties

Exact Mass: 171.125928785g/mol
Monoisotopic Mass: 171.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 38.3Å²

Ethyl 2-(azetidin-3-yl)-2-methylpropanoate Pricemore >>

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